1-(4-Methyl-1,3-thiazol-2-yl)ethan-1-ol

• IUPAC Name: 1-(4-methyl-1,3-thiazol-2-yl)ethanol
• InChI: InChI=1S/C6H9NOS/c1-4-3-9-6(7-4)5(2)8/h3,5,8H,1-2H3
• InChI Key: XEBMDTWLAKFJLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)C(C)O
• Molecular Formula: C6H9NOS
• Molecular Weight: 143.21 g/mol
• CAS No.: 7586-99-4

Description

1-(4-Methyl-1,3-thiazol-2-yl)ethan-1-ol is a useful research compound. Its molecular formula is C6H9NOS and its molecular weight is 143.2. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antiviral Properties

Researchers have synthesized novel molecules based on 1,3,4-thiadiazole and 1,2,3-triazole hybrids for potential antiviral activities. These molecules were evaluated for their inhibition against the COVID-19 main protease, showing promising docking scores, indicating their potential as antiviral agents against Coronavirus disease (Rashdan et al., 2021).

Antioxidant Activity

1,3-Thiazol-5-yl derivatives have been studied for their antioxidant activities. QSAR-analysis has been used to evaluate the molecular structure of these derivatives, highlighting their potential as antioxidants. The analysis found that antioxidant activity increases with certain molecular descriptors, providing insights into the design of new potential antioxidants (Drapak et al., 2019).

Anti-Cancer Applications

Thiazolyl(Hydrazonoethyl)Thiazoles, derived from a 1,3-thiazole-based building block, were synthesized and evaluated for their antitumor activities against MCF-7 tumor cells. Several compounds showed promising activities, suggesting their potential as anti-breast cancer agents (Mahmoud et al., 2021).

Cardioprotective Effects

The cardioprotective activity of 2-arylimino-1,3-thiazole derivatives has been explored, with certain compounds exhibiting moderate to high cardioprotective effects in vitro. This research opens avenues for further pharmacological studies to understand their potential in cardioprotection (Drapak et al., 2019).

Molecular Aggregation and Solvent Effects

The effect of solvent on molecular aggregation of thiazole derivatives was studied through spectroscopic methods. The research suggests the association of fluorescence effects with aggregation processes, providing insights into the molecular interactions and aggregation behavior of such compounds (Matwijczuk et al., 2016).

Synthesis routes and methods

Procedure details

To a solution of 4-methylthiazole-2-carbaldehyde of preparation 94 (5.8 g, 45.6 mmol) in anhydrous THF (100 mL) was added a THF solution of MeMgBr (3M, 30.4 mL, 91.3 mmol) drop-wise at −60° C. under N2, and the mixture was warmed to room temperature and stirred for another 2 hours. TLC (petroleum ether:EtOAc 2:1) showed the reaction was completed. The mixture was quenched by saturated NH4Cl solution (120 mL), and extracted with EtOAc (100 mL×3). The combined organic extracts were washed with brine (50 mL), dried over sodium sulfate and concentrated in vacuum to give the residue which was purified by a silica gel column eluting with petroleum ether:EtOAc=20:1-8:1 to give the title compound as a yellow oil (3.4 g, 50%).